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Compound of Interest

Compound Name: Sal003

Cat. No.: B1681387 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling of Sal003, a

potent and cell-permeable inhibitor of the eukaryotic translation initiation factor 2α (eIF2α)

phosphatase. Adherence to these guidelines is critical to ensure personal safety and the

integrity of your research.

Essential Safety and Handling
Proper handling of Sal003 is paramount to minimize exposure and ensure a safe laboratory

environment. The following personal protective equipment (PPE) is mandatory when working

with this compound.

Table 1: Personal Protective Equipment (PPE) for Handling Sal003
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PPE Category Item Specifications

Hand Protection Chemical-resistant gloves

Nitrile or latex gloves are

suitable. Always inspect gloves

for tears or punctures before

use.

Eye Protection
Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory to protect from

splashes.

Body Protection Laboratory coat
Should be fully buttoned to

provide maximum coverage.

Respiratory Protection
Use in a well-ventilated area or

under a fume hood

Avoid breathing dust or

aerosols.

Operational Plan:
Preparation: Before handling Sal003, ensure that the work area is clean and uncluttered. A

designated area for handling the compound is recommended.

Personal Protective Equipment: Don the required PPE as outlined in Table 1.

Handling:

Avoid direct contact with skin, eyes, and clothing.[1]

Avoid inhalation of dust or aerosols.[1][2]

Use only in a well-ventilated area or with appropriate exhaust ventilation, such as a

chemical fume hood.[2]

Do not eat, drink, or smoke in the handling area.[1]

Storage:

Store Sal003 powder at -20°C for long-term stability (up to 3 years).[3]
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For solutions in solvent, store at -80°C for up to one year.[3]

Keep the container tightly sealed in a cool, well-ventilated area.[2]

Aliquot stock solutions to avoid repeated freeze-thaw cycles.[3]

Disposal Plan:
Dispose of Sal003 and any contaminated materials in accordance with local, state, and federal

regulations.[1] Unused or waste material should be treated as hazardous chemical waste.

Consult your institution's environmental health and safety (EHS) department for specific

disposal protocols.

First Aid Measures
In the event of exposure, immediate action is crucial.

Table 2: First Aid Procedures for Sal003 Exposure
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Exposure Route First Aid Instructions

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[1]

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing and shoes. Seek medical attention if

irritation persists.[1][2]

Inhalation

Move the exposed person to fresh air. If

breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek

immediate medical attention.[1][2]

Ingestion

Do NOT induce vomiting. Wash out the mouth

with water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[2]

Experimental Protocol: In Vivo Administration of
Sal003 in a Rat Model
This protocol is adapted from a study investigating the effects of Sal003 on intervertebral disc

degeneration in rats.

Objective: To administer Sal003 via intra-discal injection in a rat model.

Materials:

Sal003

Dimethyl sulfoxide (DMSO)

Saline solution
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Micro-syringe

Procedure:

Animal Model: The study utilized a rat model where intervertebral disc degeneration was

induced via needle puncture.

Solution Preparation: A stock solution of Sal003 is prepared in DMSO. The final working

solution is prepared by diluting the stock solution with saline to achieve the desired

concentration.

Dosage: A dosage of 5 µL of a 5µM Sal003 solution was used for intra-discal injection.

Administration:

The rats are anesthetized prior to the procedure.

The target intervertebral disc is located.

Using a micro-syringe, 5 µL of the Sal003 solution is slowly injected into the nucleus

pulposus of the disc.

Post-Procedure: The animals are monitored for recovery from anesthesia and any adverse

effects. Subsequent injections may be performed as required by the experimental design.

Sal003 Mechanism of Action: eIF2α Signaling
Pathway
Sal003 is a potent inhibitor of the phosphatase complex that dephosphorylates eukaryotic

translation initiation factor 2α (eIF2α). Under conditions of cellular stress, such as the

accumulation of unfolded proteins in the endoplasmic reticulum (ER), the Unfolded Protein

Response (UPR) is activated. A key event in the UPR is the phosphorylation of eIF2α by

kinases like PERK (PKR-like endoplasmic reticulum kinase). Phosphorylated eIF2α leads to a

general attenuation of protein synthesis, reducing the load on the ER. However, it selectively

allows the translation of certain mRNAs, such as that for the transcription factor ATF4, which in

turn upregulates genes involved in stress adaptation and apoptosis. By inhibiting the
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dephosphorylation of eIF2α, Sal003 prolongs this phosphorylated state, thereby amplifying the

downstream effects of the UPR.

Sal003 Mechanism of Action: eIF2α Signaling Pathway
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Click to download full resolution via product page

Caption: Sal003 inhibits the dephosphorylation of eIF2α, prolonging the cellular stress

response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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